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Compound of Interest

Compound Name: Ethyl 2-(3-ethoxyoxan-4-yl)acetate

Cat. No.: B2513416

Overall Proposed Synthesis Pathway

The multi-step synthesis transforms a simple cyclic ketone into the target molecule through a
series of reliable and high-yielding reactions.
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Dissolve Tetrahydropyran-4-one in Diethyl Ether

l

Add NBS and Ammonium Acetate

l

Stir at 25°C

:

Monitor by TLC

l

Filter to Remove Succinimide

:

Wash with Water and Brine

l

Dry over Na2S04

l

Concentrate in vacuo

3-Bromotetrahydropyran-4-one
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Prepare Sodium Ethoxide in Anhydrous Ethanol

'

Add 3-Bromotetrahydropyran-4-one Solution

i

Heat to Reflux

i

Monitor by TLC

i

Remove Ethanol in vacuo

i

Partition between Water and Diethyl Ether

'

Extract Aqueous Layer

i

Dry and Concentrate Organic Layers

3-Ethoxytetrahyd ropyr@
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Prepare Phosphonate Ylide with NaH and Triethyl Phosphonoacetate in THF

'

Add 3-Ethoxytetrahydropyran-4-one Solution at 0°C

'

Warm to Room Temperature

i

Monitor by TLC

'

Quench with Saturated NH4CI (aq)

i

Extract with Ethyl Acetate

Y

Dry and Concentrate Organic Layers

i

Purify by Column Chromatography

Ethyl 2-(3-ethoxyoxan-4-ylidene)acetate
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Dissolve Substrate in Ethanol

:

Add 10% Pd/C Catalyst

:

Stir under H2 Atmosphere

:

Monitor by TLC/GC-MS

:

Filter through Celite

:

Concentrate Filtrate in vacuo

Ethyl 2-(3-ethoxyoxan-4-yl)acetate

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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